1-methyl-4-[(2-methyl-5-nitrophenyl)sulfonyl]piperazine

• IUPAC Name: 1-methyl-4-(2-methyl-5-nitrophenyl)sulfonylpiperazine
• InChI: InChI=1S/C12H17N3O4S/c1-10-3-4-11(15(16)17)9-12(10)20(18,19)14-7-5-13(2)6-8-14/h3-4,9H,5-8H2,1-2H3
• InChI Key: NDVWWGAQHOJDQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)N2CCN(CC2)C
• Molecular Formula: C12H17N3O4S
• Molecular Weight: 299.35 g/mol

Description

1-Methyl-4-[(2-methyl-5-nitrophenyl)sulfonyl]piperazine is a compound that belongs to the class of organic compounds known as phenylpiperazines. These are compounds containing a phenylpiperazine skeleton, which consists of a piperazine bound to a phenyl group.

Synthesis Analysis

The synthesis of piperazine derivatives has been a topic of interest in recent years. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular formula of this compound is C14H19N3O4S. It has an average mass of 325.383 Da and a monoisotopic mass of 325.109619 Da.

Physical and Chemical Properties Analysis

The compound has a density of 1.3±0.1 g/cm3, a boiling point of 477.8±55.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.2 mmHg at 25°C. It also has an enthalpy of vaporization of 74.2±3.0 kJ/mol and a flash point of 242.8±31.5 °C.

Future Directions

The future directions in the study of piperazine derivatives like 1-Methyl-4-[(2-methyl-5-nitrophenyl)sulfonyl]piperazine could involve further exploration of their synthesis methods, reactivity, and potential applications in medicine, particularly in the treatment of allergies.

Mechanism of Action

Target of Action

It is known that piperazine derivatives show a wide range of biological and pharmaceutical activity . They are widely employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant .

Mode of Action

The interaction of piperazine derivatives with their targets often results in significant changes in cellular processes .

Biochemical Pathways

Given the broad biological activity of piperazine derivatives, it can be inferred that multiple pathways could potentially be affected .

Result of Action

It is known that piperazine derivatives can have potent anti-allergic and anti-pruritic activities .